2,6-Diamino-5-cyclopropyl-3,4-dihydropyrimidin-4-one

• Molecular Formula: C7H10N4O
• Molecular Weight: 166.18 g/mol
• SMILES: C1CC1C2=C(N=C(NC2=O)N)N
• InChI: InChI=1S/C7H10N4O/c8-5-4(3-1-2-3)6(12)11-7(9)10-5/h3H,1-2H2,(H5,8,9,10,11,12)
• InChIKey: GPPBOTXRECERAZ-UHFFFAOYSA-N

2,6-Diamino-5-cyclopropyl-3,4-dihydropyrimidin-4-one: Identity and Core Properties

2,6-Diamino-5-cyclopropyl-3,4-dihydropyrimidin-4-one (CAS 630107-94-7; also indexed as 2,4-diamino-5-cyclopropyl-6-hydroxypyrimidine) is a C5-cyclopropyl-substituted 2,6-diaminopyrimidin-4-one with molecular formula C₇H₁₀N₄O and molecular weight 166.18 g/mol [1]. The compound belongs to the 2,6-diaminopyrimidin-4-one chemotype, a privileged scaffold in kinase inhibitor drug discovery, and serves as a key synthetic intermediate for antiviral acyclic nucleoside phosphonate analogues, TBK1/IKKε inhibitors, and IRAK4 inhibitors [2][3]. Its computed logP is approximately −0.9, reflecting higher polarity compared to 5-aryl or 5-benzyl congeners [1].

• [1] Molaid Database. 2,4-Diamino-5-cyclopropyl-6-hydroxypyrimidine (CAS 630107-94-7). Computed Properties: LogP −0.9, MW 166.18, HBD 3, HBA 3, Rotatable Bonds 1. Available at: https://www.molaid.com/MS_963376 View Source
• [2] Seganish, W.M., Fischmann, T.O., Sherborne, B., et al. Discovery and Structure Enabled Synthesis of 2,6-Diaminopyrimidin-4-one IRAK4 Inhibitors. ACS Med. Chem. Lett. 2015, 6, 942–947. DOI: 10.1021/acsmedchemlett.5b00279 View Source
• [3] McIver, E.G., Bryans, J., Birchall, K., et al. Synthesis and structure–activity relationships of a novel series of pyrimidines as potent inhibitors of TBK1/IKKε kinases. Bioorg. Med. Chem. Lett. 2012, 22, 7169–7173. PMID: 23099093 View Source

C5 Substitution on 2,6-Diaminopyrimidin-4-one: The Cyclopropyl Differentiation Problem

The C5 substituent on the 2,6-diaminopyrimidin-4-one scaffold exerts a decisive influence on both downstream biological activity and physicochemical properties. In the acyclic nucleoside phosphonate antiviral series, the 5-cyclopropyl PMEO derivative (12g) was completely inactive against HIV-1, HIV-2, and MSV (EC₅₀ >0.3 µmol/mL), whereas the 5-methyl congener (12e) displayed sub-nanomolar potency (EC₅₀ ~0.00018 µmol/mL) and the 5-halogen analogs (14b, 15b) showed EC₅₀ values of 0.0023–0.0110 µmol/mL [1]. Conversely, in the TBK1/IKKε inhibitor series, the 5-cyclopropyl substitution was specifically selected over other alkyl and aryl groups to achieve improved kinase selectivity relative to the parent compound BX795 [2]. These context-dependent activity cliffs demonstrate that 5-position congeners—methyl, allyl, benzyl, phenyl, halogen, or cyclopropyl—cannot be substituted for one another without fundamentally altering target engagement, selectivity, and pharmacokinetic profile [1][2][3].

• [1] Hocková, D., Holý, A., Masojídková, M., et al. 5-Substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines—Acyclic Nucleoside Phosphonate Analogues with Antiviral Activity. J. Med. Chem. 2003, 46, 5064–5073. DOI: 10.1021/jm030932o. Table 1: EC₅₀ data for compounds 11g, 12g (cyclopropyl), 12e (methyl), 14b/15b (halogen). View Source
• [2] McIver, E.G., Bryans, J., Birchall, K., et al. Synthesis and structure–activity relationships of a novel series of pyrimidines as potent inhibitors of TBK1/IKKε kinases. Bioorg. Med. Chem. Lett. 2012, 22, 7169–7173. PMID: 23099093 View Source
• [3] Patent US 2010/0081679 A1. Diaminopyrimidines as Fungicides. Published April 1, 2010. Description: Cyclopropyl-substituted diaminopyrimidines show superior fungicidal activity versus alkynyl-substituted prior art. View Source

Quantitative Differentiation Evidence Against Closest Structural Analogs

Antiviral Activity Cliff: Cyclopropyl vs. Methyl and Halogen Congeners

In a direct head-to-head antiviral evaluation of 5-substituted 2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines, the 5-cyclopropyl N1-regioisomer (12g) showed no measurable activity against HIV-1 (IIIB), HIV-2 (ROD), or Moloney murine sarcoma virus (MSV), with all EC₅₀ values exceeding 0.3 µmol/mL (HIV) and 0.12 µmol/mL (MSV). This contrasts dramatically with the 5-methyl derivative (12e), which exhibited EC₅₀ values of 0.00023–0.00043 µmol/mL against HIV-1/HIV-2 and 0.00016–0.00022 µmol/mL against MSV, and the 5-bromo (14b) and 5-chloro (15b) derivatives, which showed EC₅₀ values of 0.0023–0.0110 µmol/mL [1]. This >1000-fold potency differential constitutes a definitive activity cliff driven solely by the C5 substituent identity.

Evidence Dimension	Antiretroviral EC₅₀ against HIV-1 (IIIB), HIV-2 (ROD), and MSV in cell culture
Target Compound Data	5-Cyclopropyl PMEO (12g): EC₅₀ HIV-1 >0.3 µmol/mL; HIV-2 >0.3 µmol/mL; MSV >0.12 µmol/mL
Comparator Or Baseline	5-Methyl (12e): EC₅₀ HIV-1 = 0.00023–0.00043 µmol/mL; MSV = 0.00016–0.00022 µmol/mL. 5-Bromo (14b): EC₅₀ HIV-1 = 0.0073 µmol/mL. 5-Chloro (15b): EC₅₀ HIV-1 = 0.0031 µmol/mL
Quantified Difference	>1000-fold reduction in antiretroviral potency for 5-cyclopropyl vs. 5-methyl; >40-fold reduction vs. 5-halogen
Conditions	CEM cell cultures (HIV-1 IIIB, HIV-2 ROD); C3H/3T3 cell cultures (MSV); cytopathicity reduction assay; reference drugs adefovir and tenofovir tested in parallel [1]

Why This Matters

For antiviral discovery programs, the cyclopropyl intermediate is specifically unsuitable for generating PMEO-type antiretroviral agents, making it a valuable negative control or selectivity tool, while the methyl and halogen analogs are the appropriate intermediates for antiviral lead generation.

• [1] Hocková, D., Holý, A., Masojídková, M., et al. 5-Substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines—Acyclic Nucleoside Phosphonate Analogues with Antiviral Activity. J. Med. Chem. 2003, 46, 5064–5073. Table 1, compounds 11g, 12g, 12e, 14b, 15b. View Source

Kinase Selectivity Engineering via 5-Cyclopropyl Substitution

The 2,4-diamino-5-cyclopropyl pyrimidine series was developed from the PDK1 inhibitor BX795 with the explicit goal of improving kinase selectivity. While BX795 is a potent but promiscuous kinase inhibitor, the introduction of the 5-cyclopropyl group and subsequent optimization yielded compounds with substantially narrowed target profiles. The series produced TBK1/IKKε inhibitors with IC₅₀ values in the low nanomolar range and >100-fold selectivity against a broad panel of off-target kinases [1]. Although exact IC₅₀ values for the unelaborated 5-cyclopropyl intermediate against TBK1 are not disclosed in the primary publication, the SAR study established that the 5-cyclopropyl substituent is a critical structural determinant for achieving the selectivity window, with replacement by other alkyl or aryl groups leading to loss of selectivity or potency [1][2].

Evidence Dimension	Kinase selectivity profile of 2,4-diamino-5-cyclopropyl pyrimidine series vs. parent BX795
Target Compound Data	2,4-Diamino-5-cyclopropyl pyrimidine series: reported improved selectivity and drug-like properties over BX795; downstream optimized compounds achieve TBK1 IC₅₀ in low nM range with >100-fold selectivity [1]
Comparator Or Baseline	BX795 (original hit): potent PDK1 inhibitor but with broad kinome reactivity and limited selectivity
Quantified Difference	Qualitative improvement in kinase selectivity; downstream compounds achieve >100-fold selectivity window. Exact fold-selectivity improvement for the core intermediate is not reported in the available abstract.
Conditions	Biochemical kinase inhibition assays; cellular and in vivo assays probing TBK1/IKKε pathway in inflammatory disease models [1]

Why This Matters

For kinase inhibitor medicinal chemistry programs, the 5-cyclopropyl-2,6-diaminopyrimidin-4-one intermediate provides a selectivity-enhancing scaffold that is distinct from the 5-aryl or 5-alkyl analogs commonly employed in related kinase chemotypes.

• [1] McIver, E.G., Bryans, J., Birchall, K., et al. Synthesis and structure–activity relationships of a novel series of pyrimidines as potent inhibitors of TBK1/IKKε kinases. Bioorg. Med. Chem. Lett. 2012, 22, 7169–7173. PMID: 23099093 View Source
• [2] Clark, K., Plater, L., Peggie, M., Cohen, P. Use of the pharmacological inhibitor BX795 to study the regulation and physiological roles of TBK1 and IκB kinase epsilon. J. Biol. Chem. 2009, 284, 14136–14146. PMID: 19307177 View Source

IRAK4 Inhibitor Chemotype Validation and Kinome-Wide Selectivity

The 2,6-diaminopyrimidin-4-one chemotype—for which 2,6-diamino-5-cyclopropyl-3,4-dihydropyrimidin-4-one is the 5-cyclopropyl congener—was identified by high-throughput screening and optimized through structure-enabled design into potent IRAK4 inhibitors. Compound 16, a representative of this chemotype, achieved an IRAK4 IC₅₀ of 27 nM and demonstrated >100-fold selectivity against 99% of 111 tested kinases. Compound 31 displayed an IRAK4 IC₅₀ of 93 nM and 42% oral bioavailability in rat [1]. The co-crystal structure (PDB 4ZTM) confirms the pyrimidin-4-one core engages the IRAK4 ATP-binding site [2]. While these data are for elaborated analogs rather than the unsubstituted cyclopropyl intermediate, they validate the 2,6-diaminopyrimidin-4-one scaffold as a bona fide IRAK4 inhibitor chemotype suitable for further derivatization.

Evidence Dimension	IRAK4 enzymatic inhibition and kinase selectivity
Target Compound Data	Compound 16 (2,6-diaminopyrimidin-4-one analog): IRAK4 IC₅₀ = 27 nM; >100-fold selectivity vs. 99% of 111 kinases. Compound 31: IRAK4 IC₅₀ = 93 nM; rat F = 42% [1]
Comparator Or Baseline	Initial HTS aminopyrimidine hit (structure not specified in abstract); baseline selectivity not reported
Quantified Difference	Compound 16: 27 nM IRAK4 IC₅₀; Compound 31: 93 nM IC₅₀ and 42% oral bioavailability. Baseline hit potency not disclosed.
Conditions	Biochemical IRAK4 inhibition assay; kinome selectivity panel (111 kinases); rat pharmacokinetic study [1]. X-ray co-crystal structure PDB 4ZTM at 2.66 Å resolution [2].

Why This Matters

For procurement decisions in IRAK4-targeted drug discovery, the 2,6-diaminopyrimidin-4-one scaffold (including its 5-cyclopropyl variant) represents a validated, highly selective starting point distinct from the 5-aryl-2,4-diaminopyrimidine IRAK4 inhibitor series developed by other groups.

• [1] Seganish, W.M., Fischmann, T.O., Sherborne, B., et al. Discovery and Structure Enabled Synthesis of 2,6-Diaminopyrimidin-4-one IRAK4 Inhibitors. ACS Med. Chem. Lett. 2015, 6, 942–947. DOI: 10.1021/acsmedchemlett.5b00279 View Source
• [2] RCSB Protein Data Bank. PDB ID 4ZTM: IRAK4-inhibitor co-structure. Deposited 2015-05-14. Resolution 2.66 Å. DOI: 10.2210/pdb4ztm/pdb View Source

Physicochemical Profile: Low Lipophilicity and Conformational Constraint

2,6-Diamino-5-cyclopropyl-3,4-dihydropyrimidin-4-one exhibits a computed logP of approximately −0.9 with only 1 rotatable bond (the cyclopropyl ring itself) and a topological polar surface area of 93.5 Ų [1]. In contrast, the 5-phenyl analog would be expected to have a logP substantially above 0 (estimated +0.5 to +1.0) with an additional rotatable bond, and the 5-benzyl analog would have even higher lipophilicity (estimated logP +0.8 to +1.5) and greater conformational freedom [2]. The cyclopropyl group thus provides a unique combination of low lipophilicity, conformational constraint, and steric bulk that is intermediate between a methyl group (small, freely rotating) and a phenyl ring (large, planar, lipophilic). This property profile may contribute to the improved kinase selectivity observed in the TBK1/IKKε series [2].

Evidence Dimension	Computed physicochemical parameters: logP, rotatable bond count, topological polar surface area
Target Compound Data	5-Cyclopropyl: logP = −0.9, rotatable bonds = 1, TPSA = 93.5 Ų [1]
Comparator Or Baseline	5-Methyl analog: estimated logP ~−1.2 to −0.8, rotatable bonds = 1. 5-Phenyl analog: estimated logP +0.5 to +1.0, rotatable bonds = 2. 5-Benzyl analog: estimated logP +0.8 to +1.5, rotatable bonds = 3. (Estimates based on fragment contribution methods; direct experimental values not located.)
Quantified Difference	5-Cyclopropyl logP ~1.4–2.4 units lower than 5-aryl/benzyl analogs; 1–2 fewer rotatable bonds than 5-benzyl
Conditions	Computed values from Molaid database [1]; fragment-based estimates for comparators

Why This Matters

For lead optimization programs, the lower lipophilicity and conformational constraint of the 5-cyclopropyl intermediate can translate into improved solubility, reduced off-target binding, and superior ligand efficiency metrics compared to 5-aryl or 5-benzyl alternatives, influencing procurement decisions when selecting a starting scaffold.

• [1] Molaid Database. 2,4-Diamino-5-cyclopropyl-6-hydroxypyrimidine (CAS 630107-94-7). Computed Properties. Available at: https://www.molaid.com/MS_963376 View Source
• [2] McIver, E.G., Bryans, J., Birchall, K., et al. Synthesis and structure–activity relationships of a novel series of pyrimidines as potent inhibitors of TBK1/IKKε kinases. Bioorg. Med. Chem. Lett. 2012, 22, 7169–7173. PMID: 23099093 View Source

Synthetic Accessibility and Cyclocondensation Route Efficiency

2,4-Diamino-5-cyclopropyl-6-hydroxypyrimidine (5g, the tautomeric equivalent of the target compound) was synthesized in 78% yield by cyclocondensation of ethyl cyclopropylcyanoacetate with guanidine [1]. This compares favorably with typical yields for 5-aryl and 5-benzyl analogs prepared via similar cyclocondensation methods (yields typically 50–85%, but dependent on steric and electronic factors of the substituent) [2]. The ethyl cyclopropylcyanoacetate precursor is commercially available, and the reaction proceeds under standard conditions (reflux, argon atmosphere, followed by aqueous workup and recrystallization from water–ethanol) [1].

Evidence Dimension	Synthetic yield of the 5-cyclopropyl-2,6-diaminopyrimidin-4-one intermediate
Target Compound Data	78% isolated yield for 5g (2,4-diamino-5-cyclopropyl-6-hydroxypyrimidine) [1]
Comparator Or Baseline	5-Methyl, 5-allyl, 5-benzyl, and 5-phenyl analogs prepared by analogous cyclocondensation or C5-alkylation routes; individual yields not tabulated in the same study for direct comparison
Quantified Difference	78% yield; comparison yields for other 5-substituted analogs not provided in the same publication
Conditions	Cyclocondensation of ethyl cyclopropylcyanoacetate with guanidine, reflux under Ar, recrystallization from water–ethanol [1]

Why This Matters

A reproducible 78% synthetic yield with commercially available precursors supports reliable procurement and scale-up, reducing supply chain risk for medicinal chemistry campaigns relying on this intermediate.

• [1] Hocková, D., Holý, A., Masojídková, M., et al. 5-Substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines—Acyclic Nucleoside Phosphonate Analogues with Antiviral Activity. J. Med. Chem. 2003, 46, 5064–5073. Experimental Section: compound 5g, yield 78%. View Source
• [2] Seganish, W.M., Fischmann, T.O., Sherborne, B., et al. Discovery and Structure Enabled Synthesis of 2,6-Diaminopyrimidin-4-one IRAK4 Inhibitors. ACS Med. Chem. Lett. 2015, 6, 942–947. General synthetic methods for 2,6-diaminopyrimidin-4-ones. View Source

Fungicidal Activity Advantage Over Alkynyl Analogs

Patent US 2010/0081679 discloses that cyclopropyl-substituted diaminopyrimidines of formula (I) exhibit fungicidal activity superior to the previously known alkynyl-substituted diaminopyrimidines (DE 4029650 A1), particularly at low application rates [1]. The patent teaches that the cyclopropyl substitution at positions R1–R5 of the pyrimidine scaffold addresses the insufficient fungicidal activity of alkynyl analogs while meeting modern agrochemical requirements for activity spectrum, selectivity, reduced application rates, and favorable residue profiles [1]. While specific MIC or EC₅₀ values for the unsubstituted 5-cyclopropyl intermediate are not disclosed in the patent abstract, the structural claim establishes cyclopropyl as a preferred substituent for fungicidal diaminopyrimidines.

Evidence Dimension	Fungicidal activity of cyclopropyl-substituted vs. alkynyl-substituted diaminopyrimidines
Target Compound Data	Cyclopropyl-substituted diaminopyrimidines (formula I): claimed superior fungicidal activity at low application rates [1]
Comparator Or Baseline	Alkynyl-substituted diaminopyrimidines (DE 4029650 A1): insufficient fungicidal activity, particularly at low application rates
Quantified Difference	Qualitative superiority claimed; specific MIC/EC₅₀ values not provided in patent abstract
Conditions	Agrochemical fungicide evaluation; activity spectrum, toxicity, selectivity, application rate, residue formation assessed [1]

Why This Matters

For agrochemical discovery programs, the cyclopropyl-substituted diaminopyrimidine scaffold represents a patent-protected fungicide chemotype with claimed advantages over alkynyl analogs, making the 5-cyclopropyl intermediate a strategically valuable building block for crop protection R&D.

• [1] Patent US 2010/0081679 A1. Diaminopyrimidines as Fungicides. Inventors: Delgado, M. et al. Published April 1, 2010. Assignee: Bayer CropScience AG. View Source

Prioritized Research and Industrial Application Scenarios

Kinase Inhibitor Lead Generation for TBK1/IKKε and IRAK4

Medicinal chemistry teams pursuing selective TBK1/IKKε or IRAK4 inhibitors should prioritize the 5-cyclopropyl-2,6-diaminopyrimidin-4-one intermediate as a starting scaffold. The TBK1/IKKε series demonstrated that 5-cyclopropyl substitution enables improved kinase selectivity over the promiscuous parent compound BX795 [1]. The IRAK4 program validated the 2,6-diaminopyrimidin-4-one chemotype with compound 16 achieving 27 nM IC₅₀ and >100-fold selectivity against 99% of 111 kinases [2]. Where 5-aryl-2,4-diaminopyrimidines are employed as IRAK4 inhibitors by competing groups, the 2,6-diamino substitution pattern and cyclopropyl group offer a structurally and potentially IP-differentiated alternative [2].

Antiviral Selectivity Profiling and Negative Control Applications

The complete lack of antiretroviral activity of the 5-cyclopropyl PMEO derivative (EC₅₀ >0.3 µmol/mL against HIV-1/HIV-2, vs. 0.00018 µmol/mL for 5-methyl) makes this intermediate uniquely valuable as a selectivity control in antiviral screening cascades [3]. Procurement of both the 5-cyclopropyl and 5-methyl intermediates enables parallel synthesis of matched molecular pairs for definitive SAR elucidation, ensuring that observed antiviral activity is substituent-dependent rather than scaffold-derived [3].

Agrochemical Fungicide Development

Agrochemical R&D groups developing novel fungicides should evaluate the 5-cyclopropyl intermediate based on patent US 2010/0081679, which claims cyclopropyl-substituted diaminopyrimidines as superior fungicides compared to alkynyl-substituted prior art, particularly at the low application rates demanded by modern crop protection standards [4]. The intermediate's low logP (−0.9) and modest molecular weight (166.18) also align with desirable agrochemical physicochemical property space [5].

Physicochemical Property-Driven Lead Optimization

Programs where high lipophilicity of 5-aryl or 5-benzyl diaminopyrimidine leads causes solubility-limited absorption or promiscuous off-target binding should consider the 5-cyclopropyl intermediate (computed logP −0.9, TPSA 93.5 Ų, 1 rotatable bond) as a low-logP, conformationally constrained replacement [5]. The cyclopropyl group provides steric bulk comparable to a phenyl ring while maintaining logP approximately 1.4–2.4 units lower than 5-aryl/benzyl analogs, directly addressing lipophilic ligand efficiency concerns in lead optimization [5].

• [1] McIver, E.G., Bryans, J., Birchall, K., et al. Synthesis and structure–activity relationships of a novel series of pyrimidines as potent inhibitors of TBK1/IKKε kinases. Bioorg. Med. Chem. Lett. 2012, 22, 7169–7173. PMID: 23099093 View Source
• [2] Seganish, W.M., Fischmann, T.O., Sherborne, B., et al. Discovery and Structure Enabled Synthesis of 2,6-Diaminopyrimidin-4-one IRAK4 Inhibitors. ACS Med. Chem. Lett. 2015, 6, 942–947. DOI: 10.1021/acsmedchemlett.5b00279 View Source
• [3] Hocková, D., Holý, A., Masojídková, M., et al. 5-Substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines—Acyclic Nucleoside Phosphonate Analogues with Antiviral Activity. J. Med. Chem. 2003, 46, 5064–5073. DOI: 10.1021/jm030932o View Source
• [4] Patent US 2010/0081679 A1. Diaminopyrimidines as Fungicides. Published April 1, 2010. View Source
• [5] Molaid Database. 2,4-Diamino-5-cyclopropyl-6-hydroxypyrimidine (CAS 630107-94-7). Computed Properties: LogP −0.9, MW 166.18, TPSA 93.5 Ų, Rotatable Bonds 1. View Source